Cas no 16217-27-9 (Propanoic acid, 2-methyl-3-(propylamino)-, methyl ester)

• Product Name: Propanoic acid, 2-methyl-3-(propylamino)-, methyl ester
• CAS No: 16217-27-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1341899
• PubChem ID: 43398313
• Update Time: 2025-04-20

Propanoic acid, 2-methyl-3-(propylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-(propylamino)-, methyl ester
• methyl 2-methyl-3-(propylamino)propanoate
• AKOS008959762
• DTXSID10655984
• 16217-27-9

• Inchi： 1S/C8H17NO2/c1-4-5-9-6-7(2)8(10)11-3/h7,9H,4-6H2,1-3H3
• InChI Key： LJTJSUXZUGFCJE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CNCCC)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33